Cas no 1311316-33-2 (4,4,4-trifluorobutane-1,3-diamine dihydrochloride)

• Product Name: 4,4,4-trifluorobutane-1,3-diamine dihydrochloride
• CAS No: 1311316-33-2
• MF: C₄H₁₀ClF₃N₂
• MW: 178.583810329437
• CID: 4587719
• Update Time: 2025-05-23

4,4,4-trifluorobutane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluorobutane-1,3-diamine dihydrochloride

• Inchi： 1S/C4H9F3N2.ClH/c5-4(6,7)3(9)1-2-8;/h3H,1-2,8-9H2;1H
• InChI Key： OIRFJYFAZATGDT-UHFFFAOYSA-N
• SMILES： C(N)(CCN)C(F)(F)F.Cl

Additional information on 4,4,4-trifluorobutane-1,3-diamine dihydrochloride

Professional Introduction to 4,4,4-trifluorobutane-1,3-diamine dihydrochloride (CAS No. 1311316-33-2)

4,4,4-trifluorobutane-1,3-diamine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1311316-33-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a trifluoromethyl-substituted butane backbone with diamine functional groups, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The molecular structure of 4,4,4-trifluorobutane-1,3-diamine dihydrochloride consists of a four-carbon chain with three fluorine atoms attached to the central carbon atom, and two amino groups (-NH₂) positioned at the 1 and 3 positions. The presence of fluorine atoms introduces significant electronic and steric effects, influencing the compound's reactivity and solubility characteristics. The diamine functionality further enhances its utility as a building block for more complex molecular architectures.

In recent years, 4,4,4-trifluorobutane-1,3-diamine dihydrochloride has been extensively studied for its potential applications in drug discovery and polymer chemistry. Its ability to act as a precursor for polyamides and polyimides has made it particularly relevant in the development of advanced materials with enhanced thermal stability and mechanical strength. These properties are highly sought after in industries requiring durable and high-performance materials, such as aerospace and electronics.

One of the most compelling aspects of 4,4,4-trifluorobutane-1,3-diamine dihydrochloride is its role in the synthesis of novel pharmaceutical agents. Researchers have leveraged its bifunctional nature to develop molecules with targeted biological activity. For instance, the introduction of fluorinated diamines into drug candidates can improve metabolic stability and binding affinity to biological targets. This approach has been particularly effective in the design of kinase inhibitors and other small-molecule therapeutics.

Recent advancements in computational chemistry have further highlighted the significance of 4,4,4-trifluorobutane-1,3-diamine dihydrochloride as a key intermediate. Molecular modeling studies suggest that its trifluoromethyl group can modulate electronic distributions in adjacent functional groups, thereby influencing reaction pathways and product selectivity. These insights have enabled chemists to optimize synthetic routes for more efficient production processes.

The pharmaceutical industry has also shown interest in 4,4,4-trifluorobutane-1,3-diamine dihydrochloride due to its potential as a chiral building block. Fluorinated diamines can be incorporated into enantiomerically pure compounds, which are often required for optimal pharmacological activity. The ability to fine-tune stereochemistry using such intermediates represents a significant advantage in modern drug development.

Moreover, the environmental impact of using fluorinated compounds like 4,4,4-trifluorobutane-1,3-diamine dihydrochloride has been carefully evaluated. While fluorinated molecules are sometimes perceived as environmentally challenging due to their persistence, advancements in green chemistry have led to more sustainable synthetic methodologies. For example, catalytic processes that minimize waste and energy consumption have been developed to produce this compound more efficiently.

In conclusion, 4, , and dihydrochloride (CAS No. 1311316-33-2) is a versatile and highly functional compound with broad applications across pharmaceuticals and materials science. Its unique structural features enable the synthesis of advanced materials and bioactive molecules with enhanced performance and biological activity. As research continues to uncover new uses for this compound, it is likely to remain a cornerstone of innovation in these fields for years to come.